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Compound of Interest

Compound Name: Allyl pentaerythritol

Cat. No.: B1305306

Essential Safety and Handling Guide for Allyl
Pentaerythritol

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Allyl Pentaerythritol (CAS No. 91648-24-7).
Following these procedures is essential for ensuring personal safety and environmental
protection.

Hazard Summary

Allyl pentaerythritol is classified as a combustible liquid that is harmful to aquatic life with
long-lasting effects.[1][2][3] It is imperative to prevent its release into the environment.[1]

Personal Protective Equipment (PPE)

When handling Allyl Pentaerythritol, the following personal protective equipment is mandatory
to minimize exposure and ensure safety.

o Eye Protection: Wear chemical safety goggles or eyeshields.[3] In case of splashes, a face
shield should also be used.

» Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[3]
Gloves should be inspected for integrity before each use and disposed of properly after
handling the substance.[4]
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» Respiratory Protection: In a well-ventilated area, respiratory protection is not typically
required.[1] However, if there is a risk of aerosol formation or if working in an area with
inadequate ventilation, a multi-purpose combination respirator cartridge is recommended.[3]

o Body Protection: A standard laboratory coat or work uniform should be worn to prevent skin
contact.[5] In cases of potential significant splashing, chemical-resistant coveralls are
advised.

Operational Plan: Step-by-Step Handling Procedure
1. Pre-Handling Preparations

e Ensure the work area is well-ventilated.[6]

¢ Locate and verify the functionality of the nearest safety shower and eyewash station.
o Confirm that all necessary PPE is available and in good condition.

» Prepare a designated waste container for Allyl Pentaerythritol waste.

2. Handling the Chemical

e Limit all unnecessary personal contact with the chemical.[7]

o Keep the container tightly sealed when not in use.[6][7]

e Avoid eating, drinking, or smoking in the handling area.[7]

» Dispense the liquid carefully to avoid splashing and the formation of aerosols.[1]

3. Post-Handling Procedures

e Wash hands thoroughly with soap and water after handling.[1][7]

o Clean the work area and any equipment used.

» Store Allyl Pentaerythritol in its original, tightly sealed container in a cool, dry, and well-
ventilated area.[7]
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e Ensure contaminated clothing is laundered separately.[7]

Emergency Procedures

o Spills: In the event of a spill, evacuate non-essential personnel. Do not allow the substance
to enter drains.[1] Cover drains and absorb the spill using a liquid-absorbent material like
Chemizorb®.[1] Collect the absorbed material and place it in a suitable container for
disposal.[1]

o First Aid:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[1] Remove contact lenses if present and easy to do.

o Skin Contact: Take off immediately all contaminated clothing.[1] Rinse skin with water or
shower.[1]

o Inhalation: Move to fresh air.[1]

o Ingestion: Rinse mouth with water and then drink plenty of water (at most two glasses).[1]
If feeling unwell, consult a doctor.[1]

Disposal Plan

Waste from Allyl Pentaerythritol must be managed as hazardous waste in accordance with all
local, state, and federal regulations.[1][5]

1. Waste Collection

o Collect all waste containing Allyl Pentaerythritol, including contaminated absorbents and
disposable PPE, in a designated, compatible, and properly labeled hazardous waste
container.[8]

» Do not mix with other waste streams.[1] The container should be kept tightly closed.[8]

2. Container Labeling
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o Label the waste container clearly with the words "HAZARDOUS WASTE" and the full
chemical name "Allyl Pentaerythritol".[8]

3. Storage of Waste

» Store the waste container in a designated satellite accumulation area near the point of
generation.[8]

4. Final Disposal

o Arrange for the disposal of the hazardous waste through an approved waste disposal plant
or your institution's environmental health and safety department.[1]

o Uncleaned containers should be treated as the product itself and disposed of in the same

manner.[1]
Quantitative Data
Property Value
Flash Point 113 °C / 235.4 °F (closed cup)[3]
Density 0.985 g/mL at 25 °CJ3]
Boiling Point 100 °C at 0.1 mmHg(3]
Refractive Index n20/D 1.465][3]
Storage Class 10 (Combustible liquids)[3]

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of Allyl Pentaerythritol
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Caption: Logical workflow for the safe handling and disposal of Allyl Pentaerythritol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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